Cas no 66571-26-4 (6-methyl-1,2-benzoxazol-3-one)

• Product Name: 6-methyl-1,2-benzoxazol-3-one
• CAS No: 66571-26-4
• MF: C₈H₇NO₂
• MW: 149.146682024002
• MDL: MFCD13180536
• CID: 1027133
• Update Time: 2025-10-29

6-methyl-1,2-benzoxazol-3-one Chemical and Physical Properties

Names and Identifiers

• 6-Methylbenzo[d]isoxazol-3(2H)-one
• 6-methyl-1,2-benzoxazol-3-one
• 6-methyl-benzo[d]isoxazol-3-ol
• 6-Methyl-1,2-benzisoxazol-3(2H)-one
• 6-Methylbenzo[d]isoxazol-3-ol
• 6-methyl-1,2-benzisoxazol-3-ol
• BDBM23175
• 6-methyl-1,2-benzoxazol-3-ol
• TZUHTZMWRNXWLN-UHFFFAOYSA-N
• Benzo[d]isoxazol-3-ol Derivative, 3g
• FCH1560976
• AX8208624
• Z5011
• ST24029822

• MDL： MFCD13180536
• Inchi： 1S/C8H7NO2/c1-5-2-3-6-7(4-5)11-9-8(6)10/h2-4H,1H3,(H,9,10)
• InChI Key： TZUHTZMWRNXWLN-UHFFFAOYSA-N
• SMILES： O1C2C=C(C)C=CC=2C(N1)=O

Computed Properties

• Exact Mass: 149.04800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 181
• Topological Polar Surface Area: 38.3

Experimental Properties

• Boiling Point: 310.9°C at 760 mmHg
• PSA: 46.00000
• LogP: 1.42950

6-methyl-1,2-benzoxazol-3-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Additional information on 6-methyl-1,2-benzoxazol-3-one

Comprehensive Guide to 6-Methyl-1,2-benzoxazol-3-one (CAS No. 66571-26-4): Properties, Applications, and Market Insights

6-Methyl-1,2-benzoxazol-3-one (CAS No. 66571-26-4) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its benzoxazole core structure, serves as a versatile intermediate in the synthesis of various bioactive molecules. With the growing demand for heterocyclic compounds in drug discovery, 6-methyl-1,2-benzoxazol-3-one has emerged as a key player due to its unique chemical properties and broad applicability.

The molecular formula of 6-methyl-1,2-benzoxazol-3-one is C₈H₇NO₂, and it features a fused benzene and oxazole ring system with a methyl substituent at the 6-position. This structural motif is highly valued in medicinal chemistry, as it often imparts desirable pharmacokinetic properties to drug candidates. Researchers have explored its potential in developing anti-inflammatory agents, antimicrobial compounds, and central nervous system modulators, aligning with current trends in precision medicine and targeted therapy.

One of the most frequently asked questions about 66571-26-4 concerns its synthesis. The compound is typically prepared through the cyclization of appropriate ortho-substituted aniline derivatives, a process that has been optimized for industrial-scale production. Recent advancements in green chemistry have led to more sustainable synthetic routes, reducing environmental impact while maintaining high yields – a crucial consideration in today's eco-conscious chemical industry.

In the pharmaceutical sector, 6-methyl-1,2-benzoxazol-3-one derivatives have shown promise in addressing several health challenges that dominate current medical research. These include potential applications in neurodegenerative disease treatment, where its structural analogs demonstrate activity against key pathological targets. The compound's scaffold has also been investigated for antiviral properties, particularly relevant in the post-pandemic era where researchers continue to seek broad-spectrum therapeutic options.

The agrochemical industry has likewise found value in 6-methyl-1,2-benzoxazol-3-one derivatives. As global agriculture faces increasing pressure from climate change and pest resistance, novel compounds based on this structure offer potential solutions for crop protection. Some derivatives exhibit herbicidal or fungicidal activity while maintaining favorable environmental profiles, addressing the growing demand for sustainable agriculture solutions.

From a commercial perspective, the market for 66571-26-4 has shown steady growth, driven by its diverse applications. Pharmaceutical companies and research institutions constitute the primary consumers, with demand particularly strong in regions with robust life sciences sectors. The compound is typically supplied as a high-purity crystalline solid, with strict quality control measures ensuring consistency for research and production purposes.

Analytical characterization of 6-methyl-1,2-benzoxazol-3-one typically involves techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods confirm identity and purity, which are critical parameters for research applications. The compound's stability under various conditions has been well-documented, with recommended storage in cool, dry environments protected from light to maintain optimal quality over extended periods.

Recent patent literature reveals growing interest in 6-methyl-1,2-benzoxazol-3-one derivatives, particularly in combination with other pharmacophores to create novel molecular entities. This trend reflects the broader shift in drug discovery toward multi-target therapies and combination approaches to complex diseases. The compound's versatility makes it an attractive building block for such innovative strategies.

Safety considerations for handling 66571-26-4 follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment including gloves and eye protection is recommended when working with this material. Material safety data sheets provide comprehensive guidance on handling, storage, and disposal procedures in compliance with global chemical safety standards.

Looking ahead, research into 6-methyl-1,2-benzoxazol-3-one continues to expand, with computational chemistry and AI-assisted drug design opening new possibilities for its application. The compound's well-characterized properties and synthetic accessibility position it as a valuable tool in the ongoing search for novel therapeutic and agrochemical solutions to pressing global challenges.